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Compound of Interest

Compound Name: Tetraoctylammonium hydroxide

Cat. No.: B092435 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of potent

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for Tetraoctylammonium hydroxide, including detailed operational and disposal

plans to ensure laboratory safety and compliance.

Chemical Identifier and Properties
Property Value

Chemical Name Tetraoctylammonium hydroxide

CAS Number 17756-58-0

Molecular Formula C₃₂H₆₉NO

Molecular Weight 483.90 g/mol

Appearance Colorless to light yellow liquid

Primary Hazards Corrosive

Source: PubChem[1], Sigma-Aldrich, Chem-Impex[2]

Hazard Identification and Classification
Tetraoctylammonium hydroxide is a hazardous chemical that requires careful handling. The

GHS classification is as follows:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Acute Toxicity (Oral) 3 H301: Toxic if swallowed

Acute Toxicity (Dermal) 3
H311: Toxic in contact with

skin

Acute Toxicity (Inhalation) 3 H331: Toxic if inhaled

Flammable Liquids 2

H225: Highly flammable liquid

and vapor (for solutions in

methanol)

Specific Target Organ Toxicity

(Single Exposure)
1

H370: Causes damage to

organs (Eyes, Central Nervous

System)

Source: PubChem[1], Sigma-Aldrich, ECHEMI[3]

The signal word for this chemical is Danger.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Tetraoctylammonium
hydroxide.
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Protection Type Specification

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge (e.g., ABEK) is required

when vapors or aerosols may be generated. All

work should be conducted in a certified

chemical fume hood.[4]

Eye/Face Protection
Chemical safety goggles and a full-face shield

(minimum 8-inch) are required.[4]

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber with a minimum layer thickness of 0.11

mm) inspected before use.[4]

Skin and Body Protection

A flame-retardant, antistatic lab coat over

personal clothing, along with a chemical-

resistant apron and closed-toe shoes, must be

worn.[4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Tetraoctylammonium hydroxide is crucial for safety.
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Preparation

Handling

Cleanup & Storage

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Fume Hood and Spill Kit

Transfer Chemical Carefully

Perform Experiment

Tightly Close Container

Decontaminate Work Area

Doff PPE Correctly

Store in a Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Caption: Workflow for Safely Handling Tetraoctylammonium Hydroxide.
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Experimental Protocol
Preparation:

Thoroughly review the Safety Data Sheet (SDS) before commencing any work.

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible within a 10-second travel

time.[4]

Assemble all necessary materials and a spill kit before handling the chemical.

Handling:

Don all required personal protective equipment as specified in the table above.

Conduct all manipulations of Tetraoctylammonium hydroxide within the chemical fume

hood to minimize inhalation exposure.[4]

Ground/bond the container and receiving equipment to prevent static discharge, especially

for solutions in flammable solvents like methanol.

Avoid contact with skin, eyes, and clothing.[5]

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area, away from heat and sources of ignition. The

recommended storage temperature is 2-8°C.[2]

Store locked up and away from incompatible materials such as strong acids and oxidizing

agents.[4]

Keep in the original, tightly sealed container.[6]

Emergency Procedures
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Immediate and appropriate action is critical in the event of an exposure.

Immediate Actions

Exposure Occurs

Skin Contact:
Immediately flush with water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact:
Immediately rinse with water for several minutes.

Remove contact lenses if present.

Inhalation:
Move to fresh air.

Provide artificial respiration if not breathing.

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency Response for Tetraoctylammonium Hydroxide Exposure.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air and keep them

comfortable for breathing. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[7]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with copious amounts of water for

at least 15 minutes. Seek immediate medical

attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[7]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[7][8]

Disposal Plan
Proper disposal of Tetraoctylammonium hydroxide and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste Tetraoctylammonium hydroxide and contaminated materials in a

designated, properly labeled, and sealed container.

Do not mix with other waste streams.[4]

Disposal Procedure:

Dispose of the chemical waste through an approved waste disposal plant.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Contaminated packaging should be treated as hazardous waste and disposed of

accordingly.[8]

Generate Chemical Waste

Segregate into Designated Container

Label Container as Hazardous Waste

Store in a Secure Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Step-by-Step Chemical Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.echemi.com/products/pd180521134714-tetraoctylammonium-hydroxide.html
https://ehs.yale.edu/sites/default/files/files/tetramethylammonium-hydroxide-sop.pdf
https://www.spectrumchemical.com/media/sds/T3190.PDF
https://www.lobachemie.com/lab-chemical-msds/MSDS-TETRABUTYL-AMMONIUM-HYDROXIDE-20-SOLUTION-IN-METHANOLTOLUENE-CASNO-6217P-EN.aspx
https://www.chemicalbook.com/msds/tetrabutylammonium-hydroxide.pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10356150&lang=EN
https://www.benchchem.com/product/b092435#personal-protective-equipment-for-handling-tetraoctylammonium-hydroxide
https://www.benchchem.com/product/b092435#personal-protective-equipment-for-handling-tetraoctylammonium-hydroxide
https://www.benchchem.com/product/b092435#personal-protective-equipment-for-handling-tetraoctylammonium-hydroxide
https://www.benchchem.com/product/b092435#personal-protective-equipment-for-handling-tetraoctylammonium-hydroxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092435?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

